Cas no 1261956-69-7 (2-(2,4-Difluorophenyl)-6-methylbenzoic acid)

• Product Name: 2-(2,4-Difluorophenyl)-6-methylbenzoic acid
• CAS No: 1261956-69-7
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319939
• CID: 2622415
• PubChem ID: 53225853
• Update Time: 2025-07-02

2-(2,4-Difluorophenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2',4'-Difluoro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID90689585
• 2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95%
• MFCD18319939
• 2-(2,4-DIFLUOROPHENYL)-6-METHYLBENZOIC ACID
• 1261956-69-7
• 2-(2,4-Difluorophenyl)-6-methylbenzoic acid

• MDL： MFCD18319939
• Inchi： 1S/C14H10F2O2/c1-8-3-2-4-11(13(8)14(17)18)10-6-5-9(15)7-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key： HXNOKJZJCDPEPJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=C(C)C=1C(=O)O)F

Computed Properties

• Exact Mass: 248.06488588Da
• Monoisotopic Mass: 248.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2,4-Difluorophenyl)-6-methylbenzoic acid

Introduction to 2-(2,4-Difluorophenyl)-6-methylbenzoic acid (CAS No. 1261956-69-7) and Its Emerging Applications in Chemical Biology

2-(2,4-Difluorophenyl)-6-methylbenzoic acid, identified by the chemical abstracts service number CAS No. 1261956-69-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative features a unique structural motif comprising a 2,4-difluorophenyl group and a methyl substituent at the sixth position of the benzene ring. Such structural characteristics not only contribute to its distinct physicochemical properties but also open up diverse possibilities for its utility in synthetic chemistry, drug discovery, and biomolecular interactions.

The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule. This feature is particularly valuable in medicinal chemistry, where fluorinated aromatic compounds are increasingly recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. The methyl group at the sixth position further influences the overall shape and electronic distribution of the molecule, potentially affecting its interactions with proteins, enzymes, and other biomolecules.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic intervention. Compounds like 2-(2,4-Difluorophenyl)-6-methylbenzoic acid have been explored as potential candidates for various pharmacological applications. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The 2,4-difluorophenyl moiety is particularly interesting because it can serve as a pharmacophore that interacts with specific residues in enzyme active sites, leading to potent and selective inhibition.

One of the most compelling aspects of CAS No. 1261956-69-7 is its versatility in synthetic chemistry. The benzoic acid core provides a robust platform for further functionalization, allowing researchers to modify or append additional groups to tailor its biological activity. This adaptability has made it a valuable building block in the design of libraries for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. Furthermore, the compound’s solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies.

Advances in computational chemistry have also played a pivotal role in understanding the potential of 2-(2,4-Difluorophenyl)-6-methylbenzoic acid. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which may influence its binding mode to biological targets. These insights are crucial for rational drug design, as they help predict how modifications to the molecule might enhance its efficacy or reduce off-target effects.

The pharmaceutical industry has been particularly interested in exploring derivatives of benzoic acids due to their well-documented pharmacological properties. For example, some benzoic acid derivatives have shown promise as anticonvulsants, anti-inflammatory agents, and even anticancer drugs. The unique structural features of CAS No. 1261956-69-7, such as the 2,4-difluorophenyl group and the methyl substituent, may contribute to its potential as a lead compound for developing novel therapeutics.

Recent experimental investigations have begun to uncover the mechanistic basis of how this compound interacts with biological systems. In particular, studies using X-ray crystallography have provided detailed insights into how it binds to enzyme targets at an atomic level. These structural determinations are essential for understanding why certain analogs are more potent than others and how they might be optimized further.

The synthesis of 2-(2,4-Difluorophenyl)-6-methylbenzoic acid itself presents an interesting challenge from a chemical perspective. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to ensure high yields and purity. However, recent innovations in catalytic methods have made it possible to access this compound more efficiently than ever before. These advancements not only reduce costs but also minimize waste production—a critical consideration in modern drug discovery.

Beyond its pharmaceutical applications,CAS No. 1261956-69-7 has found utility in materials science as well. Fluorinated aromatic compounds are known for their thermal stability and resistance to degradation under harsh conditions; thus,2-(2,4-Difluorophenyl)-6-methylbenzoic acid could be employed as an additive or precursor in high-performance polymers or coatings.

The future direction of research on this compound is likely to be shaped by interdisciplinary collaborations between chemists,biologists,and pharmacologists working together to translate laboratory findings into clinical applications. As computational tools become more sophisticated,in silico predictions will increasingly guide experimental efforts,accelerating the discovery process.